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Compound of Interest

Compound Name: CP-96486

Cat. No.: B10801112 Get Quote

For the attention of researchers, scientists, and drug development professionals, this document

provides crucial safety and logistical information for the handling and disposal of the research

chemical CP-999,944.

Important Note: A specific Safety Data Sheet (SDS) for CP-999,944 containing detailed

disposal instructions could not be located. The following procedures are based on general best

practices for the disposal of research-grade chemical compounds. It is imperative to treat this

substance as potentially hazardous and to consult with your institution's Environmental Health

and Safety (EHS) department for guidance specific to your location and facilities.

Summary of Compound Data
CP-999,944 is a high-affinity, non-peptide neurokinin-1 (NK-1) receptor antagonist.[1][2] It is

intended for laboratory research use only.[1] The following table summarizes key information

gathered from suppliers.
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Property Value Source

Chemical Name

(2S,3S)-N-[(2-

Methoxyphenyl)methyl]-2-

phenyl-3-piperidinamine

dihydrochloride

Tocris Bioscience[1]

Molecular Formula C19H24N2O.2HCl Tocris Bioscience[1]

Molecular Weight 369.33 g/mol Tocris Bioscience[1]

Primary Hazard

Should be considered

hazardous until further

information is available.

Cayman Chemical[3]

Storage
Desiccate at room

temperature.
Tocris Bioscience[1]

Solubility

Soluble in water (up to 100

mM) and DMSO (up to 50

mM).

Tocris Bioscience[1]

Step-by-Step Disposal Protocol
The disposal of CP-999,944 must be conducted in a manner that ensures the safety of

laboratory personnel and minimizes environmental impact. The following is a generalized

protocol; always adhere to your institution's specific waste management policies.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves.

2. Waste Segregation and Collection:

Solid Waste:

Place any solid CP-999,944, as well as disposable labware (e.g., weigh boats, pipette tips,

centrifuge tubes) contaminated with the solid compound, into a dedicated, clearly labeled

hazardous waste container.
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The container should be made of a material compatible with the chemical and have a

secure lid.

Liquid Waste:

Collect solutions of CP-999,944 and any solvent used for rinsing contaminated glassware

in a designated hazardous liquid waste container.

Do not mix incompatible waste streams. If CP-999,944 has been used in conjunction with

other chemicals, consult your EHS department for guidance on appropriate waste

containers.

Sharps Waste:

Any needles or other sharps contaminated with CP-999,944 must be disposed of in an

approved sharps container.

3. Labeling of Waste Containers:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("CP-999,944"), and the approximate concentration and quantity of

the waste.

Include the date the waste was first added to the container.

4. Storage of Waste:

Store hazardous waste containers in a designated, secure area, such as a satellite

accumulation area, away from general laboratory traffic.

Ensure containers are kept closed except when adding waste.

5. Disposal Request:

Once the waste container is full or is no longer needed, arrange for its collection by your

institution's EHS or hazardous waste management team.

Follow your institution's specific procedures for requesting a waste pickup.
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Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper management and disposal

of CP-999,944 waste in a laboratory setting.
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Caption: Workflow for the safe disposal of CP-999,944.

This guidance is intended to supplement, not replace, the specific protocols and regulations of

your institution. Always prioritize safety and consult with your EHS department to ensure full

compliance and protection of yourself and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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